Cas no 924824-32-8 (N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide)

N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide is a fluorinated benzopyran derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a benzopyran scaffold substituted with a carboxamide group at the 3-position and a 2-fluorophenyl moiety, enhancing its structural diversity and reactivity. Its fluorinated aromatic ring may improve metabolic stability and binding affinity in biological systems. The benzopyran core offers a versatile framework for further functionalization, making it a valuable intermediate in the synthesis of bioactive molecules. This compound is of interest for studies targeting enzyme inhibition or receptor modulation due to its balanced lipophilicity and electronic properties. Suitable for controlled research environments, it requires proper handling under laboratory conditions.

N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide structure

924824-32-8 structure

Product Name:N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

CAS No:924824-32-8

MF:C₁₆H₁₄FNO₂

MW:271.286267757416

CID:5428447

PubChem ID:16648974

Update Time:2025-05-19

N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- F3296-0472
- N-(2-fluorophenyl)chroman-3-carboxamide
- N-(2-fluorophenyl)-3,4-dihydro-2H-chromene-3-carboxamide
- N-(2-FLUOROPHENYL)-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-CARBOXAMIDE
- AKOS016247710
- AKOS002054293
- STL017779
- CCG-191407
- 924824-32-8
- N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide
- Inchi： 1S/C16H14FNO2/c17-13-6-2-3-7-14(13)18-16(19)12-9-11-5-1-4-8-15(11)20-10-12/h1-8,12H,9-10H2,(H,18,19)
- InChI Key： ZZZUOJADRMUBSG-UHFFFAOYSA-N
- SMILES： C1OC2=CC=CC=C2CC1C(NC1=CC=CC=C1F)=O

Computed Properties

Exact Mass: 271.10085685g/mol
Monoisotopic Mass: 271.10085685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 469.5±45.0 °C(Predicted)
pka: 13.19±0.70(Predicted)

N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3296-0472-2μmol	N-(2-fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide	924824-32-8	90%+	2μl	$85.5	2023-04-26
Life Chemicals	F3296-0472-1mg	N-(2-fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide	924824-32-8	90%+	1mg	$81.0	2023-04-26
Life Chemicals	F3296-0472-2mg	N-(2-fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide	924824-32-8	90%+	2mg	$88.5	2023-04-26
Life Chemicals	F3296-0472-3mg	N-(2-fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide	924824-32-8	90%+	3mg	$94.5	2023-04-26

N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Ethyl viologen dibromide as a novel dual redox shuttle for supercapacitors†

Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
3. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
5. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

Recent Advances in the Study of N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS: 924824-32-8)

N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS: 924824-32-8) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its benzopyran scaffold and fluorophenyl moiety, has been investigated for its pharmacological properties, particularly in the context of neurological disorders and cancer. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific molecular targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide exhibits high affinity for the serotonin receptor subtype 5-HT_2A, suggesting its potential as a modulator of serotoninergic pathways. This finding is particularly relevant for the development of novel antidepressants and anxiolytics, as dysregulation of 5-HT_2A receptors has been implicated in mood disorders.

In addition to its neurological applications, recent research has highlighted the compound's anticancer properties. A study conducted by researchers at the National Cancer Institute (NCI) in 2024 revealed that N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide inhibits the proliferation of certain cancer cell lines, including glioblastoma and breast cancer, through the induction of apoptosis and cell cycle arrest. The study further identified the compound's ability to modulate the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and survival.

Another significant advancement in the study of this compound is the development of improved synthetic routes. A recent publication in Organic Process Research & Development (2024) described a scalable and cost-effective synthesis of N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide, which could facilitate its further investigation and potential commercialization. The new synthetic approach reduces the number of steps and improves overall yield, addressing previous challenges in large-scale production.

Despite these promising findings, challenges remain in the clinical translation of N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Ongoing research is exploring the development of prodrugs or nanoparticle-based delivery systems to overcome these limitations.

In conclusion, N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS: 924824-32-8) represents a promising candidate for the treatment of neurological disorders and cancer. Recent studies have shed light on its molecular targets, pharmacological effects, and synthetic optimization, paving the way for future preclinical and clinical investigations. Continued research efforts will be essential to fully realize the therapeutic potential of this compound and address the remaining challenges in its development.